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Compound of Interest

Compound Name: Angenomalin

Cat. No.: B11931423 Get Quote

For researchers, scientists, and professionals in drug development, the responsible

management and disposal of chemical compounds are as crucial as the discoveries they

enable. This guide provides a comprehensive overview of the recommended procedures for the

proper disposal of Angenomalin, ensuring the safety of laboratory personnel and compliance

with environmental regulations. While a specific Safety Data Sheet (SDS) for Angenomalin is

not readily available in the public domain, its classification as a furanocoumarin and its

chemical properties allow for the formulation of a safe disposal plan based on established

principles of chemical waste management.

Immediate Safety and Handling Protocols
Before commencing any disposal process, it is critical to handle Angenomalin with the

appropriate safety measures. Given its nature as a research chemical, it should be treated as

potentially hazardous.

Personal Protective Equipment (PPE): Always wear standard laboratory PPE when handling

Angenomalin, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles

A laboratory coat

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b11931423?utm_src=pdf-interest
https://www.benchchem.com/product/b11931423?utm_src=pdf-body
https://www.benchchem.com/product/b11931423?utm_src=pdf-body
https://www.benchchem.com/product/b11931423?utm_src=pdf-body
https://www.benchchem.com/product/b11931423?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11931423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work Area: All handling and preparation for disposal should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood, to minimize the risk of inhalation.

Step-by-Step Disposal Procedures
The disposal of Angenomalin waste must be managed through a systematic and compliant

process. Do not dispose of Angenomalin or its containers in regular trash or down the drain.

Waste Identification and Segregation:

Clearly label a dedicated waste container for "Angenomalin and Angenomalin-

Contaminated Waste."

Do not mix Angenomalin waste with other chemical waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.

Container Management:

Use a compatible, leak-proof container with a secure screw-top cap for liquid waste.

For solid waste (e.g., contaminated consumables), use a clearly labeled, sealed bag or

container.

Ensure all waste containers are properly labeled with the chemical name ("Angenomalin")

and any known hazard classifications.

Decontamination of Empty Containers:

Empty Angenomalin containers should be treated as hazardous waste.

Triple-rinse the empty container with a suitable solvent (e.g., ethanol or acetone).

Collect the rinsate as hazardous waste and dispose of it with the Angenomalin liquid

waste.

After decontamination, the container can be disposed of as non-hazardous waste, in

accordance with institutional policies.
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Disposal of Contaminated Materials:

Any materials that have come into contact with Angenomalin, such as pipette tips,

gloves, and absorbent paper, must be considered contaminated waste.

Collect these materials in the designated solid waste container for Angenomalin.

Final Disposal:

All Angenomalin waste is to be disposed of through your institution's official hazardous

waste management program.

Contact your EHS department to schedule a pickup for the properly labeled and sealed

waste containers.

Chemical and Physical Properties of Angenomalin
Understanding the properties of Angenomalin is essential for its safe handling and disposal.

The following data has been compiled from publicly available chemical databases.[1]

Property Value

Molecular Formula C14H12O3

Molecular Weight 228.24 g/mol

IUPAC Name
(8S)-8-prop-1-en-2-yl-8,9-dihydrofuro[2,3-

h]chromen-2-one

CAS Number 18199-64-9

Appearance Data not available

Solubility Data not available

Boiling Point Data not available

Melting Point Data not available
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Experimental Protocols: General Chemical Waste
Disposal
The procedures outlined above are based on standard protocols for laboratory chemical waste

disposal.[2][3][4][5] The core principle is the containment and segregation of chemical waste to

prevent reactions with other substances and to ensure it is handled by trained professionals for

final disposal.

Angenomalin Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Angenomalin
waste in a laboratory setting.
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Disclaimer: The information provided is based on general chemical safety principles. Always

consult your institution's specific waste disposal guidelines and your Environmental Health and

Safety (EHS) department for guidance tailored to your location and facilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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